Cas no 108929-20-0 ([2,2'-Bi-1H-pyrrole]-5-carboxaldehyde,4-hydroxy-)
108929-20-0 structure
Product Name:[2,2'-Bi-1H-pyrrole]-5-carboxaldehyde,4-hydroxy-
CAS No:108929-20-0
MF:C9H8N2O2
MW:176.172021865845
CID:128213
PubChem ID:136630889
Update Time:2025-04-18
[2,2'-Bi-1H-pyrrole]-5-carboxaldehyde,4-hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- [2,2'-Bi-1H-pyrrole]-5-carboxaldehyde,4-hydroxy-
- [2,2-Bi-1H-pyrrole]-5-carboxaldehyde,4-hydroxy-(9CI)
- 4-hydroxy-1H,1'H-[2,2'-bipyrrole]-5-carbaldehyde
- [2,2'-Bi-1H-pyrrole]-5-carboxaldehyde, 4-hydroxy-
- 108929-20-0
- 3-hydroxy-5-(1H-pyrrol-2-yl)-1H-pyrrole-2-carbaldehyde
- CHEBI:182500
- 4-hydroxy-2,2'-bipyrrole-5-carboxaldehyde
- C21569
- 4-hydroxy-2,2'-bipyrrole-5-carbaldehyde
-
- Inchi: 1S/C9H8N2O2/c12-5-8-9(13)4-7(11-8)6-2-1-3-10-6/h1-5,10-11,13H
- InChI Key: XIVRMAVPWKOXMR-UHFFFAOYSA-N
- SMILES: OC1=C(C=O)NC(=C1)C1=CC=CN1
Computed Properties
- Exact Mass: 174.04298
- Monoisotopic Mass: 176.059
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 294
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 65.1A^2
- XLogP3: 1.2
Experimental Properties
- PSA: 63.08
[2,2'-Bi-1H-pyrrole]-5-carboxaldehyde,4-hydroxy- Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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